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Compound of Interest

Compound Name: 4-Epitetracycline-d6

Cat. No.: B12373813 Get Quote

This guide provides an in-depth overview of 4-Epitetracycline-d6, a deuterated form of a

tetracycline epimer, for researchers, scientists, and drug development professionals. It covers

supplier information, pricing, technical data, and detailed experimental protocols.

Introduction
4-Epitetracycline is a reversible epimer of the broad-spectrum antibiotic tetracycline. While it

exhibits lower antibacterial activity compared to its parent compound, it is a crucial reference

standard in analytical and research settings for studying the degradation, metabolism, and

pharmacokinetics of tetracycline drugs.[1][2] The deuterated form, 4-Epitetracycline-d6,

serves as an internal standard in mass spectrometry-based analytical methods, enabling

precise quantification.

Supplier and Pricing Information
The availability and pricing of 4-Epitetracycline-d6 can vary among suppliers. The following

table summarizes currently available information. Researchers are advised to contact suppliers

directly for the most up-to-date pricing and to inquire about the availability of certificates of

analysis.
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Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Price (EUR)

CymitQuimic

a

Tetracycline

EP Impurity

A-d6 (4-

Epitetracyclin

e-d6)

4Z-T-4029 Not Specified
10mg, 25mg,

50mg

€7,280.00

(10mg),

€13,347.00

(25mg),

€21,840.00

(50mg)[3]

RXN

Chemicals

Tetracycline

EP Impurity

A-d6 (4-

Epitetracyclin

e-d6)

Not Specified High-purity Not Specified
Contact for

pricing[4]

Santa Cruz

Biotechnolog

y

4-epi-

Tetracycline-

d6

sc-219424 ~ ≥50% Not Specified
Contact for

pricing[5]

Pharmaffiliate

s

4-epi-

Tetracycline-

d6

(approximatel

y 50% pure,

contains

unidentified

salts)

PA STI

081720
~50% Not Specified

Contact for

pricing[1][6]

Nano diainc

4-

Epitetracyclin

e-d6

Not Specified Not Specified Not Specified
Not Available

For Sale[7]

Note: Pricing and availability are subject to change. The purity of the compound can vary

significantly between suppliers; therefore, it is crucial to obtain a lot-specific Certificate of

Analysis.
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Property Value Source

Chemical Name 4-Epitetracycline-d6 N/A

Synonyms Tetracycline EP Impurity A-d6 [3][4]

Molecular Formula C22H18D6N2O8 [4]

Molecular Weight 450.48 g/mol [4]

CAS Number 2373374-43-5 [4]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Tetracycline antibiotics, including their epimers, exert their antibacterial effect by inhibiting

protein synthesis in bacteria. This process is crucial for bacterial growth and replication. The

primary target is the 30S ribosomal subunit. By binding to the 30S subunit, tetracyclines block

the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site. This prevents the addition

of new amino acids to the growing peptide chain, effectively halting protein elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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